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Compound of Interest

Compound Name: 2,4-Dichloroquinoline

Cat. No.: B042001 Get Quote

An In-depth Technical Guide to 2,4-Dichloroquinoline

This guide provides comprehensive technical information on 2,4-dichloroquinoline, focusing

on its chemical identity, safety data, and applications for researchers, scientists, and

professionals in drug development.

Chemical Identification
2,4-Dichloroquinoline is a heterocyclic compound that serves as a crucial intermediate in the

synthesis of various bioactive molecules.[1]

Identifier Value

CAS Number 703-61-7[2][3]

IUPAC Name 2,4-dichloroquinoline[2]

Molecular Formula C₉H₅Cl₂N[1][2][3]

Molecular Weight 198.05 g/mol [1][2][3]

Synonyms Quinoline, 2,4-dichloro-[2][3]

Physical and Chemical Properties
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The table below summarizes the key physical and chemical properties of 2,4-
dichloroquinoline.

Property Value Source

Melting Point 63 - 67 °C [1]

52 - 54 °C [3][4]

Boiling Point 282 °C [1][3][4]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Solubility
Soluble in Chloroform,

Methanol
[3]

Safety Data
2,4-Dichloroquinoline is classified as a hazardous substance.[2] It is crucial to handle this

chemical with appropriate safety precautions.

GHS Hazard Classification
Hazard Class Category

GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
3 Danger Danger

H301: Toxic if

swallowed[2]

Skin

Corrosion/Irritatio

n

2 Warning Warning
H315: Causes

skin irritation[2]

Serious Eye

Damage/Eye

Irritation

1 Danger Danger

H318: Causes

serious eye

damage[2]

Specific Target

Organ Toxicity,

Single Exposure

3 Warning Warning

H335: May

cause respiratory

irritation[2]
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Precautionary Statements and Personal Protective
Equipment (PPE)
A comprehensive list of precautionary statements is provided by the ECHA C&L Inventory.[2]

Key handling and protective measures include:

Category Recommendations

Handling

Wash hands and any exposed skin thoroughly

after handling. Do not eat, drink or smoke when

using this product. Use only outdoors or in a

well-ventilated area. Avoid breathing dust.[5][6]

Storage

Store in a well-ventilated place. Keep container

tightly closed. Store locked up. Keep in a dry,

cool place.[3][5]

Personal Protective Equipment
Wear protective gloves, protective clothing, and

eye/face protection.[5][6][7]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6][7]

First Aid (Skin)

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[6][7]

First Aid (Ingestion)
If swallowed, immediately call a POISON

CENTER or doctor/physician. Rinse mouth.[2]

Spill Response

For minor spills, clean up immediately, avoiding

dust generation, and wear impervious gloves

and safety glasses. For major spills, evacuate

the area, move upwind, and alert the fire

brigade. Prevent spillage from entering drains or

waterways.[5]
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Experimental Protocols
Synthesis of 2,4-Dichloroquinoline
A common method for the synthesis of 2,4-dichloroquinoline involves the chlorination of

quinoline-2,4-diol.[3]

Materials:

Quinoline-2,4-diol (150 g, 931 mmol)

Phosphorus oxychloride (POCl₃) (975 mL, 10.4 mol)

Chloroform (CHCl₃)

Ice water

Magnesium sulfate (MgSO₄)

Silica gel

Ethyl acetate (EtOAc) in hexane (20%)

Procedure:

A suspension of quinoline-2,4-diol in POCl₃ is stirred at reflux for 6 hours.

The reaction mixture is then concentrated.

The residue is diluted with 500 mL of CHCl₃.

The resulting solution is poured into ice water.

The aqueous layer is extracted three times with CHCl₃.

The combined organic layers are dried over MgSO₄, filtered, and concentrated.

The crude product is purified by flash chromatography on silica gel using 20% EtOAc in

hexane as the eluent to yield 2,4-dichloroquinoline as a pale brown solid (177 g, 96%
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yield).[3]

Applications and Workflow
2,4-Dichloroquinoline is a versatile building block in medicinal and agricultural chemistry.[1]

Its primary use is as an intermediate in the synthesis of more complex molecules with specific

biological activities.

Logical Workflow of 2,4-Dichloroquinoline Applications
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Caption: Synthetic pathways from 2,4-dichloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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